Cas no 1214366-32-1 (3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214366-32-1
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4960698
• Update Time: 2025-06-14

3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-(trifluoromethyl)phenyl)pyridine
• 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-11-6-2-5-10(13(14,15)16)12(11)9-4-3-7-17-8-9/h2-8H,1H3
• InChI Key： PXJDZANZOJKHGI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C1C=NC=CC=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine (CAS: 1214366-32-1) in Chemical Biology and Pharmaceutical Research

3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine (CAS: 1214366-32-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in the biomedical field.

The synthesis of 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient production. These advancements are crucial for scaling up production for further pharmacological testing and potential commercialization.

In terms of biological activity, preliminary studies suggest that 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine exhibits promising inhibitory effects on specific enzyme targets involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, which is often targeted in anti-inflammatory drug development. These findings highlight its potential as a lead compound for novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine have revealed favorable absorption and distribution profiles in preclinical models. The compound demonstrates good oral bioavailability and stability in physiological conditions, which are essential characteristics for further drug development. However, additional studies are needed to assess its metabolism and potential toxicity in long-term use.

Recent collaborations between academic and industrial researchers have explored the structural modifications of 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine to enhance its therapeutic efficacy and reduce off-target effects. These efforts have led to the development of several derivatives with improved selectivity and potency, paving the way for future clinical trials.

In conclusion, 3-(2-Methoxy-6-(trifluoromethyl)phenyl)pyridine (CAS: 1214366-32-1) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, makes it a valuable compound for developing new therapeutic agents. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs.